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Introduction
Dynasore is a cell-permeable small molecule that acts as a potent and reversible inhibitor of

dynamin, a large GTPase essential for membrane fission in various cellular processes, most

notably clathrin-mediated endocytosis.[1][2][3] Its rapid action and reversibility make it a

valuable tool for studying the dynamics of receptor trafficking and other endocytic pathways.[1]

[3] This document provides detailed application notes and protocols for utilizing Dynasore in

receptor trafficking studies.

Mechanism of Action
Dynasore functions as a non-competitive inhibitor of the GTPase activity of dynamin1,

dynamin2, and the mitochondrial dynamin Drp1.[1][3][4] Dynamin is recruited to the neck of

newly formed clathrin-coated pits at the plasma membrane. Upon GTP hydrolysis, dynamin

undergoes a conformational change that constricts and severs the membrane, releasing the

vesicle into the cytoplasm. Dynasore prevents this scission step, effectively trapping receptors

and their ligands in clathrin-coated pits at the cell surface.[2][4]
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Mechanism of Dynasore action in clathrin-mediated endocytosis.

Data Presentation: Efficacy of Dynasore
The following table summarizes the effective concentrations and observed effects of Dynasore
in various studies. It is important to note that the optimal concentration can vary depending on

the cell type and experimental conditions.
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Parameter Value Cell Type Assay Reference

IC50 ~15 µM In vitro
Dynamin

GTPase activity
[5]

Working

Concentration
80 µM

HeLa, U373-MG,

COS-1, BSC-1,

Mouse

Hippocampal

Neurons

Transferrin

uptake inhibition

(>90%)

[1]

Working

Concentration
10 - 100 µM Various

Inhibition of

clathrin-mediated

endocytosis

[4]

Inhibition of

VEGF-induced

ERK1/2

phosphorylation

More potent than

CME inhibition
HUVECs Western Blot [6]

Inhibition of LDL

uptake
Strong HeLa cells

LDL uptake

assay
[7]

Effect on

transmitter

release

Increased

probability

Frog

neuromuscular

junction

Electrophysiolog

y
[8]

Note: Dynasore's activity can be reduced by binding to serum proteins. Therefore, it is

recommended to perform experiments in serum-free or low-protein media.[1][9]

Experimental Protocols
Protocol 1: Inhibition of Transferrin Internalization
This protocol describes a common assay to validate the inhibitory effect of Dynasore on

clathrin-mediated endocytosis by monitoring the uptake of fluorescently labeled transferrin.

Materials:

Cells grown on coverslips (40-70% confluency)[1]
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Serum-free medium (e.g., DMEM)[1]

Dynasore stock solution (e.g., 15 mM in DMSO)[5]

Fluorescently labeled transferrin (e.g., Alexa Fluor 568-transferrin)

Vehicle control (e.g., 0.2% DMSO in serum-free medium)[1]

Ice-cold PBS

Acid wash buffer (e.g., 0.1 M glycine, 0.1 M NaCl, pH 3.0)

Fixative (e.g., 4% paraformaldehyde in PBS)

Mounting medium with DAPI

Procedure:

Pre-treatment:

Wash cells grown on coverslips three times with serum-free medium.

Incubate cells with 80 µM Dynasore in serum-free medium for 30 minutes at 37°C. For the

control, incubate cells with the vehicle solution.[1]

Ligand Binding:

Cool the cells to 4°C by placing them on ice.

Add fluorescently labeled transferrin to the medium and incubate for 30 minutes at 4°C to

allow binding to the transferrin receptor on the cell surface.

Internalization:

Wash the cells three times with ice-cold PBS to remove unbound transferrin.

Add pre-warmed (37°C) serum-free medium (with Dynasore or vehicle) and transfer the

cells to a 37°C incubator for 5-15 minutes to allow internalization.[1]
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Removal of Surface-Bound Ligand:

Place the cells on ice to stop endocytosis.

Wash the cells three times with ice-cold acid wash buffer for 2 minutes each to strip any

remaining surface-bound transferrin.[1]

Wash three times with ice-cold PBS.

Fixation and Imaging:

Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

Wash three times with PBS.

Mount the coverslips on microscope slides using mounting medium with DAPI.

Visualize the internalized transferrin using fluorescence microscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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